Cas no 1339671-36-1 (N-(2-iodophenyl)thian-3-amine)

• Product Name: N-(2-iodophenyl)thian-3-amine
• CAS No: 1339671-36-1
• MF: C₁₁H₁₄INS
• MW: 319.205033779144
• CID: 5159057
• PubChem ID: 62871595
• Update Time: 2025-11-05

N-(2-iodophenyl)thian-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-Iodophenyl)tetrahydro-2H-thiopyran-3-amine
• N-(2-iodophenyl)thian-3-amine

• Inchi： 1S/C11H14INS/c12-10-5-1-2-6-11(10)13-9-4-3-7-14-8-9/h1-2,5-6,9,13H,3-4,7-8H2
• InChI Key： BMAXRSGCBAMRGQ-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1NC1CSCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 177
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3

Additional information on N-(2-iodophenyl)thian-3-amine

Research Brief on N-(2-iodophenyl)thian-3-amine (CAS: 1339671-36-1): Recent Advances and Applications

N-(2-iodophenyl)thian-3-amine (CAS: 1339671-36-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules and its role in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and applications in drug discovery.

The compound's structural features, including the iodine substituent and the thian-3-amine moiety, make it a valuable scaffold for the design of targeted inhibitors and probes. Recent publications have demonstrated its utility in the development of kinase inhibitors, particularly those targeting cancer-related pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of N-(2-iodophenyl)thian-3-amine as a key intermediate in the synthesis of potent and selective inhibitors of the PI3K/AKT/mTOR pathway, which is implicated in various malignancies.

In addition to its role in oncology, N-(2-iodophenyl)thian-3-amine has been explored for its potential in central nervous system (CNS) drug development. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) described its incorporation into novel serotonin receptor modulators, which exhibited promising activity in preclinical models of depression and anxiety. The iodine atom in the compound's structure was found to enhance binding affinity and selectivity, underscoring its importance in medicinal chemistry.

From a synthetic perspective, advancements in the preparation of N-(2-iodophenyl)thian-3-amine have been reported, with a focus on improving yield and scalability. A 2023 paper in Organic Process Research & Development detailed an optimized palladium-catalyzed coupling protocol that significantly reduced reaction times and byproduct formation. These improvements are critical for the compound's broader application in industrial-scale drug production.

Looking ahead, the unique properties of N-(2-iodophenyl)thian-3-amine position it as a promising candidate for further exploration in drug discovery. Ongoing research is investigating its potential in other therapeutic areas, such as infectious diseases and inflammation. Future studies are expected to elucidate its mechanism of action in greater detail and expand its utility in the design of next-generation pharmaceuticals.